Cas no 104587-44-2 (6H,7H-thieno2,3-cpyridine-7-thione)
104587-44-2 structure
Product Name:6H,7H-thieno2,3-cpyridine-7-thione
CAS No:104587-44-2
Molecular Formula:C7H5NS2
Molecular Weight:167.251298666
MDL:MFCD18836496
CID:126293
PubChem ID:14666714
6H,7H-thieno2,3-cpyridine-7-thione Properties
Names and Identifiers
-
- Thieno[2,3-c]pyridine-7(6H)-thione
- Thieno[2,3-c]pyridine-7(6H)-thione (9CI)
- 6H-thieno[2,3-c]pyridine-7-thione
- 6H,7H-thieno2,3-cpyridine-7-thione
- D85363
- DTXSID20562791
- 104587-44-2
- SCHEMBL8180483
- JHQICVSZKZQLFP-UHFFFAOYSA-N
- MFCD18836496
-
- MDL： MFCD18836496
- InChIKey： JHQICVSZKZQLFP-UHFFFAOYSA-N
- Inchi： 1S/C7H5NS2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
- SMILES： S1C=CC2C=CNC(C1=2)=S
Computed Properties
- Exact Mass: 166.98645
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 166.98634151g/mol
- Heavy Atom Count: 10
- Complexity: 188
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- LogP: 2.58500
- PSA: 12.03
6H,7H-thieno2,3-cpyridine-7-thione Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0086AJ-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95% | 100mg |
$299.00 | ||
| A2B Chem LLC | AD80603-1mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95 | 1mg |
$73.00 | 2024-04-20 | |
| Aaron | AR0086IV-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95% | 100mg |
$325.00 | ||
| abcr | AB590317-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione; . |
104587-44-2 | 100mg |
€560.00 | 2024-07-20 | ||
| Chemenu | CM413235-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Enamine | EN300-266054-1.0g |
6H,7H-thieno[2,3-c]pyridine-7-thione |
104587-44-2 | 1.0g |
$788.0 | |||
| eNovation Chemicals LLC | D770194-100mg |
Thieno[2,3-c]pyridine-7(6H)-thione |
104587-44-2 | 95% | 100mg |
$420 | 2022-09-07 |
6H,7H-thieno2,3-cpyridine-7-thione Related Literature
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1. Front cover
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Nikolaos Dimitratos,Jose A. Lopez-Sanchez,Graham J. Hutchings Chem. Sci., 2012,3, 20-44
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Zheng Ma,Martí Gich Mater. Adv., 2020,1, 1464-1471
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Ji Won Lee,Ye-Seul Son,Jun Yeon Hwang,Yoojin Park,Gil Tae Hwang Org. Biomol. Chem., 2017,15, 7165-7172
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Luisa Koch,Alina Guntermann,Katharina Hirschbichler,Carmen Plass,Tobias Betke,Ling Ma,Thomas Kilthau,Harald Gröger Green Chem., 2023,25, 6398-6404
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Marcelo Nakamura,Koiti Araki,Henrique E. Toma Nanoscale, 2010,2, 2583-2586
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Ying Lan,Qingyang Sun,Zhiyuan Ma,Jing Peng,Mengqi Zhang,Chi Wang,Xiaotian Zhang,Xianfang Yan,Lili Chang,Xinglin Hou,Ruixue Qiao,Aiziguli Mulati,Yuan Zhou,Qiang Zhang,Zhigang Liu,Xuebo Liu Food Funct., 2022,13, 2925-2937
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Tingting Sun,Shaolong Zhang,Lianbin Xu,Dingsheng Wang,Yadong Li Chem. Commun., 2018,54, 12101-12104
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:104587-44-2)6H,7H-thieno2,3-cpyridine-7-thione
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price($):332/588/1145